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Compound of Interest

Compound Name: Urolithin D

Cat. No.: B031458 Get Quote

For researchers, scientists, and drug development professionals, ensuring robust safety

protocols is paramount when handling novel compounds like Urolithin D. While a specific

Safety Data Sheet (SDS) for Urolithin D is not readily available, a comprehensive safety and

handling plan can be established by examining data from structurally similar urolithins such as

Urolithin A, B, E, and M7.[1][2][3][4][5][6] This guide provides essential, immediate safety and

logistical information, including operational and disposal plans, to foster a secure research

environment.

Personal Protective Equipment (PPE) and Safety
Measures
A proactive approach to personal protection is critical to minimize exposure and prevent

potential irritation when handling Urolithin D, particularly in its powdered form. The following

table summarizes the recommended PPE and engineering controls.
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Body Part/Area
Personal Protective

Equipment (PPE)
Specifications & Rationale

Hands Chemical-resistant gloves

Nitrile or neoprene gloves are

recommended to prevent skin

contact. Always inspect gloves

for tears or punctures before

use.[1][2]

Eyes & Face
Safety glasses with side

shields or goggles; Face shield

Eye protection is mandatory to

guard against splashes and

dust particles. A face shield

should be worn when there is

a significant risk of splashing.

[1][2]

Body Laboratory coat

A fully buttoned lab coat

provides a barrier against

accidental spills and

contamination of personal

clothing.[1][2]

Respiratory
NIOSH-approved respirator;

Use in a well-ventilated area

Work should be conducted in a

chemical fume hood to avoid

inhalation of dust or vapors.[2]

[3] If a fume hood is not

available, a NIOSH-approved

respirator may be required

based on the quantity and

handling procedure.

Engineering Controls
Fume hood or ventilated

enclosure

To minimize the dispersion of

the powder into the laboratory

environment.[1][3]

Hygiene
Accessible safety shower and

eye wash station

For immediate response in

case of accidental exposure.[1]

Operational Plan: From Receipt to Disposal
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A systematic workflow is crucial for the safe handling of Urolithin D in a laboratory setting.

1. Receiving and Storage:

Inspection: Upon receipt, visually inspect the container for any signs of damage or leakage.

Storage: Urolithin D should be stored at 2-8°C for optimal stability. Keep the container tightly

sealed and properly labeled in a designated, well-ventilated area.

2. Preparation and Handling:

Work Area Preparation: Ensure the chemical fume hood is operational. Clean and

decontaminate the workspace before starting.

Donning PPE: Put on all appropriate PPE as outlined in the table above.

Weighing and Aliquoting: If working with the solid form, carefully weigh the required amount

inside a chemical fume hood to prevent the generation of dust.

Dissolving: When preparing solutions, slowly add the solvent to the Urolithin D powder to

avoid splashing.

3. Cleanup and Decontamination:

Decontaminate Workspace: After handling, wipe down all surfaces with an appropriate

cleaning agent.

Dispose of Contaminated Materials: Place all contaminated disposables, such as gloves and

wipes, into a sealed, labeled waste bag.

4. Disposal Plan:

Waste Collection: All waste contaminated with Urolithin D should be collected in a

designated, sealed, and clearly labeled hazardous waste container.

Disposal Regulations: Disposal must be made according to official local, state, and federal

regulations. Do not dispose of with household garbage or allow the product to reach the

sewage system.[6]
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Experimental Protocols: First Aid Measures
In the event of accidental exposure, the following first-aid measures, based on guidelines for

similar chemical compounds, should be taken:

After Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek medical attention if irritation persists.[1]

[4][5]

After Skin Contact: Wash off with soap and plenty of water. Remove contaminated clothing.

Seek medical attention if irritation develops.[1][3][5]

If Inhaled: Remove the individual to fresh air. If not breathing, give artificial respiration. Seek

medical attention if necessary.[1][3][5]

If Swallowed: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water and consult a physician.[1][5]
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Caption: Workflow for the safe handling of Urolithin D, from receipt to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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